Cas no 314284-47-4 (1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester)

1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester structure
314284-47-4 structure
Product Name:1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester
CAS No:314284-47-4
Molecular Formula:C15H13NO5S
Molecular Weight:319.33242
CID:301082
PubChem ID:710670

1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester
    • 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, dimethyl ester (9CI)
    • Oprea1_108467
    • AKOS000670819
    • Dimethyl 5-(thiophene-2-carboxamido)isophthalate
    • SR-01000477948-1
    • 1,3-Benzenedicarboxylic acid,5-[(2-thienylcarbonyl)amino]-,dimethyl ester
    • UPCMLD0ENAT5693358:001
    • 1,3-dimethyl 5-(thiophene-2-amido)benzene-1,3-dicarboxylate
    • SR-01000477948
    • DIMETHYL 5-((2-THIENYLCARBONYL)AMINO)ISOPHTHALATE
    • 314284-47-4
    • Oprea1_543747
    • Z30851569
    • InChIKey: COUZTRXDRQUMQY-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H13NO5S/c1-20-14(18)9-6-10(15(19)21-2)8-11(7-9)16-13(17)12-4-3-5-22-12/h3-8H,1-2H3,(H,16,17)
    • SMILES: COC(C1=CC(NC(C2=CC=CS2)=O)=CC(C(OC)=O)=C1)=O

Computed Properties

  • Exact Mass: 319.05144369g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 319.05144369g/mol
  • Heavy Atom Count: 22
  • Complexity: 418
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 110Ų

1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
atkchemica
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://eng.biocuiyuan.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd